Cas no 1640968-91-7 ((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid)

• Product Name: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid
• CAS No: 1640968-91-7
• MF: C₂₈H₃₅NO₄
• MW: 449.582
• MDL: MFCD30471500
• CID: 3043075
• PubChem ID: 126455246
• Update Time: 2025-05-20

(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid
• DS-019129
• DS-19562
• (S)-2-(((9H-Fluoren-9-yl)methoxy)carbonylamino)-2-methyldodec-11-enoic acid
• (S)-2-Fmoc-amino-2-methyldodec-11-enoic acid
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoicacid
• C28H35NO4
• AKOS030632849
• F15991
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methyldodec-11-enoic acid
• CS-0188172
• 1640968-91-7

• MDL： MFCD30471500
• Inchi： InChI=1S/C28H35NO4/c1-3-4-5-6-7-8-9-14-19-28(2,26(30)31)29-27(32)33-20-25-23-17-12-10-15-21(23)22-16-11-13-18-24(22)25/h3,10-13,15-18,25H,1,4-9,14,19-20H2,2H3,(H,29,32)(H,30,31)/t28-/m0/s1
• InChI Key： NYZBBPVAHAVGKJ-NDEPHWFRSA-N
• SMILES： CC(CCCCCCCCC=C)(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Computed Properties

• Exact Mass: 449.25660860g/mol
• Monoisotopic Mass: 449.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid

Compound Introduction: (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid (CAS No. 1640968-91-7)

The compound (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid, identified by its CAS number 1640968-91-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the S-configuration and the incorporation of a fluorenyl moiety contribute to its unique chemical properties and biological activities.

In recent years, the demand for highly selective and potent pharmaceutical agents has driven the exploration of novel molecular architectures. The structure of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid presents an intriguing combination of features that make it a promising candidate for further investigation. The fluorenyl group, known for its rigidity and electronic properties, enhances the molecule's stability and binding affinity, while the amino and carboxylate functionalities provide opportunities for interactions with biological targets.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The chiral center at the S-configuration is particularly noteworthy, as enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. This specificity can lead to improved efficacy and reduced side effects, making such molecules highly desirable in modern medicine. Furthermore, the presence of a carboxylate group suggests that this compound may be suitable for further derivatization, allowing for the creation of more complex derivatives with tailored properties.

The synthesis of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid represents a significant challenge due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving the desired stereochemical purity. These methods not only enhance the yield but also improve the overall quality of the final product, ensuring that it meets the stringent requirements of pharmaceutical applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique physicochemical properties. The fluorenyl group in (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, fluorine atoms can influence electronic distributions and hydrogen bonding interactions, thereby modulating binding affinities and selectivity. These characteristics make this compound a valuable scaffold for developing novel therapeutic agents.

The potential biological activities of (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methyldodec-11-enoic acid are also worth exploring. Initial computational studies suggest that this molecule may interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Further experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy could provide detailed insights into its mechanism of action. Such structural elucidation is crucial for understanding how this compound interacts with biological systems and for optimizing its pharmacological properties.

The versatility of this compound extends beyond its potential as a lead molecule in drug discovery. Its unique structural features make it an attractive building block for libraries of derivatives, which can be screened for novel activities using high-throughput screening (HTS) technologies. By systematically modifying different functional groups within the molecule, researchers can explore a wide range of biological responses and identify new therapeutic opportunities.

In conclusion, (S)-2-((((9H-Fluoren-9-ylmethoxy)carbonyl)amino)-2-methyldodec-11-enonic acid (CAS No. 1640968 - 91 - 7) represents a promising candidate for further exploration in pharmaceutical chemistry. Its complex structure, featuring a chiral center and multiple functional groups, offers numerous possibilities for developing targeted therapies with improved efficacy and selectivity. As synthetic methodologies continue to evolve, it is anticipated that more compounds like this will emerge as valuable tools in the fight against disease.